Cas no 1000578-17-5 (1,2-Dibromo-4-fluoro-5-iodobenzene)

• Product Name: 1,2-Dibromo-4-fluoro-5-iodobenzene
• CAS No: 1000578-17-5
• MF: C₆H₂Br₂FI
• MW: 379.790956020355
• CID: 3157759
• PubChem ID: 44891188
• Update Time: 2025-10-30

1,2-Dibromo-4-fluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-4-fluoro-5-iodobenzene
• 3,4-Dibromo-6-fluoroiodobenzene
• 1000578-17-5
• MFCD09878132
• SCHEMBL10122745

• MDL： MFCD09878132
• Inchi： 1S/C6H2Br2FI/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： YHBXOGPDCQLVRG-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=C1)Br)Br)F

Computed Properties

• Exact Mass: 379.75315Da
• Monoisotopic Mass: 377.75520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1,2-Dibromo-4-fluoro-5-iodobenzene

Introduction to 1,2-Dibromo-4-fluoro-5-iodobenzene (CAS No. 1000578-17-5)

1,2-Dibromo-4-fluoro-5-iodobenzene (CAS No. 1000578-17-5) is a multifunctional halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and iodine substituents on a benzene ring, which endows it with a diverse range of chemical properties and potential applications.

The synthesis of 1,2-Dibromo-4-fluoro-5-iodobenzene typically involves a series of well-controlled reactions to introduce the halogen substituents onto the benzene ring. One common approach is the sequential bromination and iodination of fluorobenzene, followed by further bromination to achieve the desired substitution pattern. The precise control over the reaction conditions, such as temperature, solvent, and reagent concentrations, is crucial to ensure high yields and purity of the final product.

In the realm of organic synthesis, 1,2-Dibromo-4-fluoro-5-iodobenzene serves as a valuable building block for the construction of complex molecules. Its multiple halogen substituents provide multiple reactive sites for various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. For instance, recent studies have demonstrated the utility of 1,2-Dibromo-4-fluoro-5-iodobenzene in the synthesis of novel fluorinated pharmaceuticals with improved pharmacokinetic properties.

The unique electronic and steric properties of 1,2-Dibromo-4-fluoro-5-iodobenzene also make it an attractive candidate for materials science applications. Fluorinated aromatic compounds are known for their excellent thermal stability and low surface energy, which are desirable properties in the development of coatings, adhesives, and lubricants. Additionally, the presence of multiple halogens can be exploited to fine-tune the electronic structure and optical properties of materials. Recent research has explored the use of 1,2-Dibromo-4-fluoro-5-iodobenzene as a precursor for the synthesis of functionalized polymers with enhanced performance characteristics.

In the pharmaceutical industry, 1,2-Dibromo-4-fluoro-5-iodobenzene has shown promise as an intermediate in the synthesis of various drug candidates. The introduction of fluorine atoms into drug molecules can significantly enhance their metabolic stability and bioavailability. Moreover, the bromine and iodine substituents can be used to modulate the binding affinity and selectivity of drug molecules towards their target receptors. A notable example is the use of 1,2-Dibromo-4-fluoro-5-iodobenzene in the development of novel antiviral agents with improved efficacy against resistant viral strains.

The safety and environmental impact of 1,2-Dibromo-4-fluoro-5-iodobenzene are also important considerations in its application. While halogenated compounds can pose environmental concerns due to their persistence and potential toxicity, recent advancements in green chemistry have led to more sustainable synthetic methods that minimize waste and reduce environmental impact. Researchers are actively exploring alternative solvents and catalysts to improve the eco-friendliness of processes involving 1,2-Dibromo-4-fluoro-5-iodobenzene.

In conclusion, 1,2-Dibromo-4-fluoro-5-iodobenzene (CAS No. 1000578-17-5) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique combination of halogen substituents provides multiple reactive sites for various chemical transformations and enables the development of advanced materials and drug candidates with improved properties. Ongoing research continues to uncover new possibilities for this intriguing compound.